Cas no 1261482-98-7 (2,3-Bis(2,3-difluorophenyl)-5-nitropyridine)
2,3-Bis(2,3-difluorophenyl)-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Bis(2,3-difluorophenyl)-5-nitropyridine
-
- Inchi: 1S/C17H8F4N2O2/c18-13-5-1-3-10(15(13)20)12-7-9(23(24)25)8-22-17(12)11-4-2-6-14(19)16(11)21/h1-8H
- InChI Key: QUNIKCBTFMWJLP-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1C1=CC(=CN=C1C1C=CC=C(C=1F)F)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 478
- XLogP3: 4.4
- Topological Polar Surface Area: 58.7
2,3-Bis(2,3-difluorophenyl)-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022006282-250mg |
2,3-Bis(2,3-difluorophenyl)-5-nitropyridine |
1261482-98-7 | 97% | 250mg |
$686.80 | 2023-09-03 | |
| Alichem | A022006282-500mg |
2,3-Bis(2,3-difluorophenyl)-5-nitropyridine |
1261482-98-7 | 97% | 500mg |
$1068.20 | 2023-09-03 | |
| Alichem | A022006282-1g |
2,3-Bis(2,3-difluorophenyl)-5-nitropyridine |
1261482-98-7 | 97% | 1g |
$1814.40 | 2023-09-03 |
2,3-Bis(2,3-difluorophenyl)-5-nitropyridine Related Literature
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2,3-Bis(2,3-difluorophenyl)-5-nitropyridine
2,3-Bis(2,3-difluorophenyl)-5-nitropyridine: A Comprehensive Overview
2,3-Bis(2,3-difluorophenyl)-5-nitropyridine (CAS No. 1261482-98-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include two 2,3-difluorophenyl groups and a nitro group attached to a pyridine ring. These structural elements contribute to its potential applications in various therapeutic areas.
The synthesis of 2,3-Bis(2,3-difluorophenyl)-5-nitropyridine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the 2,3-difluorophenyl groups, followed by the introduction of the nitro group to the pyridine ring. The precise control over these steps is crucial for achieving high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for the production of this compound.
In terms of its physical and chemical properties, 2,3-Bis(2,3-difluorophenyl)-5-nitropyridine exhibits notable solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and boiling point are within a range that facilitates handling and processing in laboratory settings. The compound's stability under various conditions has been extensively studied, ensuring its reliability in both research and industrial applications.
The biological activity of 2,3-Bis(2,3-difluorophenyl)-5-nitropyridine has been a focal point of numerous studies. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. Additionally, its ability to modulate specific cellular pathways has led to investigations into its potential as a therapeutic agent for neurodegenerative diseases and cancer.
Clinical trials involving 2,3-Bis(2,3-difluorophenyl)-5-nitropyridine-based compounds have yielded promising results. Early-phase trials have demonstrated its safety and efficacy in reducing inflammation and improving patient outcomes in conditions such as rheumatoid arthritis and multiple sclerosis. These findings have spurred further research into optimizing its formulation and delivery methods to enhance its therapeutic potential.
The mechanism of action of 2,3-Bis(2,3-difluorophenyl)-5-nitropyridine is multifaceted. It primarily targets key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). By inhibiting these enzymes, the compound effectively reduces the production of pro-inflammatory mediators. Moreover, it has been shown to interact with specific receptors on immune cells, modulating their activity and reducing overall inflammation.
In addition to its anti-inflammatory properties, 2,3-Bis(2,3-difluorophenyl)-5-nitropyridine has demonstrated potential in cancer therapy. Preclinical studies have indicated that it can induce apoptosis in cancer cells while sparing healthy cells. This selective cytotoxicity makes it an attractive candidate for developing targeted cancer therapies. Ongoing research is focused on understanding the molecular mechanisms underlying this selective action and identifying biomarkers that can predict patient response.
The environmental impact of 2,3-Bis(2,3-difluorophenyl)-5-nitropyridine is another important consideration. Studies have shown that it degrades readily under environmental conditions, minimizing its persistence and potential for bioaccumulation. This characteristic aligns with the growing emphasis on green chemistry principles in pharmaceutical development.
In conclusion, 2,3-Bis(2,3-difluorophenyl)-5-nitropyridine (CAS No. 1261482-98-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for researchers and a promising candidate for therapeutic applications. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.
1261482-98-7 (2,3-Bis(2,3-difluorophenyl)-5-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)